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Compound of Interest

Compound Name: Stella blue

CAS No.: 85213-55-4

Cat. No.: B12702078

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the chemical compound known as

Stella blue. While specific experimental data and biological signaling pathways for Stella blue
are not extensively documented in publicly available literature, this document synthesizes the

known chemical information and contextualizes its potential applications based on the well-

established properties of its parent chemical class, the phenoxazines.

Chemical Structure and Identification
Stella blue is a chemical compound registered in the PubChem database with the PubChem

CID 44151512.[1] It is classified as a phenoxazine dye.

The definitive chemical structure and key identifiers of Stella blue are summarized below:

IUPAC Name: 3-N,3-N-diethyl-7-N,7-N-dimethyl-10H-phenoxazin-10-ium-3,7-diamine

perchlorate[1]

Molecular Formula: C₁₈H₂₄ClN₃O₅[1]
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CAS Number: 85213-55-4[1]

Synonyms: 85213-55-4, 3-Diethylamino-7-dimethylaminophenoxazonium perchlorate[1]

The core of Stella blue is a phenoxazine ring system, which is a heterocyclic scaffold known

for its utility in a range of applications, from dyes and pigments to pharmacologically active

agents.

Physicochemical Properties
The computed physicochemical properties of Stella blue are presented in Table 1. This data,

sourced from PubChem, provides a foundational understanding of the compound's molecular

characteristics.
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Property Value Source

Molecular Weight 397.9 g/mol PubChem[1]

Exact Mass 397.1404486 g/mol PubChem[1]

Topological Polar Surface Area 107 Å² PubChem[1]

Heavy Atom Count 27 PubChem[1]

Formal Charge 0 PubChem[1]

Complexity 454 PubChem[1]

Isotope Atom Count 0 PubChem[1]

Defined Atom Stereocenter

Count
0 PubChem[1]

Undefined Atom Stereocenter

Count
0 PubChem[1]

Defined Bond Stereocenter

Count
0 PubChem[1]

Undefined Bond Stereocenter

Count
0 PubChem[1]

Covalently-Bonded Unit Count 2 PubChem[1]

Compound Is Canonicalized Yes PubChem[1]

The Phenoxazine Scaffold: A Gateway to Diverse
Applications
Stella blue belongs to the phenoxazine family of compounds. Phenoxazines are of significant

interest due to their broad spectrum of applications in material science and medicine.[2] Their

utility stems from their potent electron-donating capacity, which makes them suitable for use in

dye-sensitized solar cells and as photoredox catalysts.[2][3]

In the realm of biology and drug development, phenoxazine derivatives have demonstrated a

wide array of activities, including:
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Anticancer properties[2]

Antioxidant effects[2]

Antiviral and anti-inflammatory potential[2]

A notable example is Actinomycin D, an anticancer drug that features a phenoxazine moiety

and is a valuable tool in biochemistry and molecular biology.[2]

Potential Applications in Cellular Imaging
Given its structural classification as a dye, a primary potential application for Stella blue is in

the field of cellular imaging. Phenoxazine-based fluorescent probes are being developed for

their ability to visualize distinct biological environments.[4] Recent research has focused on

creating "wash-free" fluorescent probes from phenoxazine scaffolds that exhibit high

photostability and large Stokes shifts, enabling the targeted imaging of subcellular organelles

with minimal cellular disturbance.[5][6]

The general workflow for utilizing a phenoxazine-based fluorescent probe in cellular imaging is

depicted in the following diagram.
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General Workflow for Phenoxazine-Based Cellular Imaging

Probe Synthesis & Characterization

Probe Incubation with Cells

Cell Culture & Seeding

Live Cell Imaging (Microscopy)

Image Analysis & Interpretation

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12702078?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proposed Research Progression for Stella Blue

Foundational Research

Biological Evaluation

Application Development

Chemical Synthesis & Purification

Photophysical Characterization
(Absorption, Emission, Quantum Yield)

In Vitro Cytotoxicity Assays

Subcellular Localization Studies

Target Identification

Development as a Cellular ProbeInvestigation of Therapeutic Potential

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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